Cas no 2228451-35-0 (3-3-chloro-4-(difluoromethoxy)phenoxypiperidine)

• Product Name: 3-3-chloro-4-(difluoromethoxy)phenoxypiperidine
• CAS No: 2228451-35-0
• MF: C₁₂H₁₄ClF₂NO₂
• MW: 277.69486951828
• CID: 6352341
• PubChem ID: 165635114
• Update Time: 2025-05-21

3-3-chloro-4-(difluoromethoxy)phenoxypiperidine Chemical and Physical Properties

Names and Identifiers

• 3-3-chloro-4-(difluoromethoxy)phenoxypiperidine
• 2228451-35-0
• EN300-1971125
• 3-[3-chloro-4-(difluoromethoxy)phenoxy]piperidine

• Inchi： 1S/C12H14ClF2NO2/c13-10-6-8(3-4-11(10)18-12(14)15)17-9-2-1-5-16-7-9/h3-4,6,9,12,16H,1-2,5,7H2
• InChI Key： DQHXIVLOVFNOOR-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)OC1CNCCC1)OC(F)F

Computed Properties

• Exact Mass: 277.0681127g/mol
• Monoisotopic Mass: 277.0681127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 30.5Ų

Additional information on 3-3-chloro-4-(difluoromethoxy)phenoxypiperidine

Comprehensive Overview of 3-3-chloro-4-(difluoromethoxy)phenoxypiperidine (CAS No. 2228451-35-0): Properties, Applications, and Industry Insights

The compound 3-3-chloro-4-(difluoromethoxy)phenoxypiperidine (CAS No. 2228451-35-0) is a specialized chemical entity gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This piperidine derivative, characterized by its chloro and difluoromethoxy substituents, exhibits remarkable potential in drug discovery and material science. As the demand for fluorinated compounds and heterocyclic building blocks surges, this molecule stands out for its versatility and synthetic utility.

Recent advancements in medicinal chemistry have highlighted the importance of piperidine-based scaffolds, particularly those with halogenated aromatic systems. The presence of both chloro and difluoromethoxy groups in 3-3-chloro-4-(difluoromethoxy)phenoxypiperidine enhances its lipophilicity and metabolic stability, making it a valuable intermediate for CNS-targeting therapeutics. Researchers are actively exploring its role in modulating GPCRs (G-protein-coupled receptors), a hot topic in neuropharmacology and pain management research.

From a synthetic perspective, the difluoromethoxy moiety in this compound addresses a critical industry need for bioisosteric replacements in drug design. This aligns with the growing trend of fluorine incorporation to improve drug-like properties, a subject frequently searched in AI-driven drug discovery platforms. The compound's phenoxypiperidine core also offers opportunities for structure-activity relationship (SAR) studies, particularly in developing selective enzyme inhibitors.

Environmental and regulatory considerations play a significant role in the application of halogenated compounds. The difluoromethoxy group in CAS No. 2228451-35-0 presents advantages over traditional methoxy analogs by offering improved metabolic resistance while maintaining favorable environmental persistence profiles. This balance makes it attractive for sustainable chemistry initiatives, a key focus area in modern green chemistry research.

Analytical characterization of 3-3-chloro-4-(difluoromethoxy)phenoxypiperidine typically involves advanced techniques such as LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy, which are essential for quality control in high-purity chemical synthesis. The compound's chromatographic behavior and spectral fingerprints are frequently discussed in chemical forums and research publications, reflecting the scientific community's interest in its characterization.

Market trends indicate growing demand for fluorinated pharmaceutical intermediates, with CAS No. 2228451-35-0 positioned as a promising candidate for custom synthesis services. Its application potential extends to crop protection chemicals, where halogenated phenoxy compounds demonstrate efficacy as herbicide intermediates. However, researchers emphasize the need for thorough toxicological evaluation and ecotoxicity studies before large-scale applications.

Innovative synthetic routes to access 3-3-chloro-4-(difluoromethoxy)phenoxypiperidine continue to evolve, with particular focus on catalytic fluorination methods and atom-economical processes. These developments align with the pharmaceutical industry's push toward cost-effective synthesis and process intensification. Recent patent literature reveals growing intellectual property activity surrounding difluoromethoxy-containing compounds, suggesting their increasing commercial importance.

From a formulation perspective, the physicochemical properties of CAS No. 2228451-35-0, including its logP value and aqueous solubility, make it suitable for various drug delivery systems. These characteristics are particularly relevant for developing CNS-penetrant molecules, a major focus area in neurodegenerative disease research. The compound's structural motifs are being investigated for potential applications in PET (Positron Emission Tomography) tracers and diagnostic agents.

Quality standards and analytical method validation for 3-3-chloro-4-(difluoromethoxy)phenoxypiperidine follow stringent ICH guidelines, ensuring reproducibility in research applications. The compound's stability profile under various storage conditions is another area of practical interest for chemical manufacturers and research laboratories. Proper handling procedures and material safety data remain essential considerations for all users.

Future research directions for this compound likely include exploration of its chiral derivatives and prodrug formulations, as well as investigation of its biochemical pathways and metabolic fate. The scientific community continues to seek structure optimization strategies to enhance its pharmacological profile while maintaining favorable ADME properties. These developments will undoubtedly shape the next generation of piperidine-based therapeutics and agrochemicals.